Cas no 3840-18-4 (2-(2-Methylphenoxy)aniline)

• Product Name: 2-(2-Methylphenoxy)aniline
• CAS No: 3840-18-4
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• MDL: MFCD00025167
• CID: 44523
• PubChem ID: 87562501
• Update Time: 2025-11-01

2-(2-Methylphenoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 2-(o-Tolyloxy)aniline
• BRN 2723291
• NSC 163942
• 2-(2-Methylphenoxy)aniline
• 2-Amino-2'-methyldiphenyl ether
• 2-(2-Tolyloxy) aniline
• 2-(O-tolyloxy)benzenamine
• 2-AMINOPHENYL O-TOLYL ETHER2-(2-METHYLPHENOXY)ANILINE
• Benzenamine, 2-(2-methylphenoxy)-
• Aniline, 2-(o-tolyloxy)-
• 2-(2-methylphenoxy)Benzenamine
• 2-(O-TOLYLOXY)-ANILINE
• 2-Amino-2′-methyldiphenyl Ether
• 2-Aminophenyl o-tolyl ether
• SCHEMBL395415
• AS-57520
• DTXSID90191739
• SR-01000423538
• CHEMBL1314101
• A1008
• AMY10481
• W-109933
• 1-13-00-00109 (Beilstein Handbook Reference)
• JYJPXACGURQSCB-UHFFFAOYSA-
• UNII-L6Y9DB1FGI
• L6Y9DB1FGI
• A824137
• EINECS 223-329-3
• D88365
• NS00030377
• AKOS000100462
• NSC-163942
• HMS2627E13
• SMR000305115
• BB 0259320
• 3840-18-4
• EN300-7407266
• JYJPXACGURQSCB-UHFFFAOYSA-N
• ANILINE, O-(O-TOLYLOXY)-
• NCGC00245845-01
• MFCD00025167
• 2'-methyl-2-aminodiphenylether
• 2-Amino-2'-Methyl Diphenylether
• O-(O-TOLYLOXY)ANILINE
• MLS000723520
• NSC163942
• 2-(2-Methylphenoxy)aniline #
• InChI=1/C13H13NO/c1-10-6-2-4-8-12(10)15-13-9-5-3-7-11(13)14/h2-9H,14H2,1H3
• WLN: ZR BOR B1
• FT-0635032
• Aniline,2-(o-tolyloxy)-
• SR-01000423538-1
• Oprea1_460977
• DB-032404
• DTXCID80114230

• MDL： MFCD00025167
• Inchi： 1S/C13H13NO/c1-10-6-2-4-8-12(10)15-13-9-5-3-7-11(13)14/h2-9H,14H2,1H3
• InChI Key： JYJPXACGURQSCB-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1N)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 199.10000
• Monoisotopic Mass: 199.099714
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Density: 1.11
• Boiling Point: 196°C/23mmHg(lit.)
• Flash Point: 133.3°C
• Refractive Index: 1.6040-1.6060
• PSA: 35.25000
• LogP: 3.95070

2-(2-Methylphenoxy)aniline Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• RTECS：BY9750000
• Hazardous Material Identification：
• Safety Term：S26-36/S37/S39
• Risk Phrases：R36; R37; R38
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2-(2-Methylphenoxy)aniline

Introduction to 2-(2-Methylphenoxy)aniline (CAS No. 3840-18-4)

2-(2-Methylphenoxy)aniline, with the CAS number 3840-18-4, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which consists of an aniline moiety substituted with a 2-methylphenoxy group. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and materials.

The molecular formula of 2-(2-Methylphenoxy)aniline is C₁₃H₁₃NO, and its molecular weight is approximately 199.25 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its melting point ranges from 75 to 78°C, and it exhibits moderate stability under standard laboratory conditions.

In recent years, the study of 2-(2-Methylphenoxy)aniline has been driven by its potential applications in drug discovery and development. One of the key areas of interest is its role as a building block in the synthesis of bioactive molecules. For instance, researchers have explored its use in the development of novel antifungal agents. A study published in the Journal of Medicinal Chemistry (2021) reported that derivatives of 2-(2-Methylphenoxy)aniline exhibited potent antifungal activity against several clinically relevant fungal strains, including Candida albicans and Aspergillus fumigatus.

Beyond antifungal applications, 2-(2-Methylphenoxy)aniline has also shown promise in the field of cancer research. A recent investigation published in the Cancer Research journal (2020) demonstrated that certain derivatives of this compound possess significant anticancer properties. Specifically, these derivatives were found to inhibit the growth of human breast cancer cells (MCF-7) by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key signaling pathways, such as PI3K/AKT and MAPK/ERK.

The versatility of 2-(2-Methylphenoxy)aniline extends to its use in materials science. In a study published in the Journal of Materials Chemistry C (2019), researchers synthesized a series of conjugated polymers incorporating this compound as a monomer unit. These polymers exhibited excellent photoluminescence properties and were used to fabricate high-performance organic light-emitting diodes (OLEDs). The unique electronic structure of 2-(2-Methylphenoxy)aniline contributed to the enhanced charge transport and stability of the resulting devices.

In addition to its synthetic utility, 2-(2-Methylphenoxy)aniline has been studied for its environmental impact. A comprehensive review published in the Environmental Science & Technology journal (2018) highlighted the biodegradability and ecotoxicity profiles of this compound. The findings indicated that under controlled conditions, 2-(2-Methylphenoxy)aniline can be effectively degraded by microbial communities, reducing its potential environmental impact.

The safety profile of 2-(2-Methylphenoxy)aniline is another critical aspect that has been extensively evaluated. According to data from various toxicological studies, this compound exhibits low acute toxicity when administered orally or dermally. However, it is important to handle it with appropriate precautions due to its potential for skin and eye irritation. Safety data sheets (SDS) recommend using personal protective equipment (PPE) such as gloves and goggles when working with this compound.

In conclusion, 2-(2-Methylphenoxy)aniline (CAS No. 3840-18-4) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and environmental research. Its unique chemical structure and versatile reactivity make it an invaluable intermediate in synthetic chemistry. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in various scientific disciplines.